molecular formula C14H13N3S B3060383 N-(3-pyridinylmethyl)-4H-3,1-benzothiazin-2-amine CAS No. 320420-01-7

N-(3-pyridinylmethyl)-4H-3,1-benzothiazin-2-amine

Cat. No. B3060383
CAS RN: 320420-01-7
M. Wt: 255.34
InChI Key: HDIOKFQLUKIROG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Compounds with pyridinylmethyl structures are often used in the synthesis of various pharmaceuticals . They can be part of larger molecules with potential biological activity .


Synthesis Analysis

The synthesis of pyridinylmethyl compounds often involves nucleophilic and amidation reactions . Pyrrolidine rings, which might be present in similar compounds, can be synthesized from different cyclic or acyclic precursors .


Molecular Structure Analysis

The structure of pyridinylmethyl compounds can be analyzed using techniques like 1H and 13C NMR, IR, MS, and single crystal X-ray diffraction .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, a compound named “N-(3-pyridinylmethyl)nonanamide” has a molecular weight of 248.371 . Another compound, “Benzamide, N-(3-pyridinylmethyl)-”, has a molecular weight of 212.25 .

Scientific Research Applications

Synthesis and Chemical Properties

  • Kobayashi et al. (2011) developed a convenient synthesis method for N,N-disubstituted 4H-3,1-benzothiazin-2-amines using a two-pot procedure from aryl(2-isothiocyanatophenyl)methanones and secondary amines, highlighting the compound's synthetic accessibility (Kobayashi & Kanbe, 2011).
  • In 2014, Kobayashi et al. also described a one-pot synthesis method for N,N-disubstituted (Z)-4-(halomethylidene)-4H-3,1-benzothiazin-2-amines, demonstrating the compound's versatility in chemical synthesis (Kobayashi, Yamane, Nozawa, & Ezaki, 2014).

Biological and Pharmacological Activities

  • Ashok et al. (2006) synthesized various derivatives of 4H-3,1-benzothiazin, including N-(3-pyridinylmethyl)-4H-3,1-benzothiazin-2-amine, noting their potential biological activities, such as COX-2 inhibition and cardiotonic effects for treating congestive heart failure (Ashok, Pallavi, Reddy, & Rao, 2006).
  • Naganagowda and Petsom (2011) explored the antimicrobial activities of related benzothiazine derivatives, pointing towards potential applications in infection control (Naganagowda & Petsom, 2011).

Potential Applications in Material Science

  • Mariappan et al. (2016) synthesized biologically potent N-(pyridin-2-yl)benzo[d]thiazol-2-amines, using an oxidative C–S bond formation strategy. This approach indicates potential applications in material science due to the unique chemical properties of these compounds (Mariappan, Rajaguru, Roja, Muthusubramanian, & Bhuvanesh, 2016).

Safety and Hazards

The safety and hazards of a compound depend on its specific structure and properties. It’s important to refer to the Material Safety Data Sheet (MSDS) of the specific compound for detailed safety information .

Future Directions

The future directions in the study of pyridinylmethyl compounds could involve the design of new compounds with different biological profiles . These compounds could potentially be used in the treatment of various diseases.

properties

IUPAC Name

N-(pyridin-3-ylmethyl)-1,4-dihydro-3,1-benzothiazin-2-imine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H13N3S/c1-2-6-13-12(5-1)10-18-14(17-13)16-9-11-4-3-7-15-8-11/h1-8H,9-10H2,(H,16,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HDIOKFQLUKIROG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2=CC=CC=C2NC(=NCC3=CN=CC=C3)S1
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H13N3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID901235148
Record name N-(3-Pyridinylmethyl)-4H-3,1-benzothiazin-2-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID901235148
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

255.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

320420-01-7
Record name N-(3-Pyridinylmethyl)-4H-3,1-benzothiazin-2-amine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=320420-01-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name N-(3-Pyridinylmethyl)-4H-3,1-benzothiazin-2-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID901235148
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
N-(3-pyridinylmethyl)-4H-3,1-benzothiazin-2-amine
Reactant of Route 2
Reactant of Route 2
N-(3-pyridinylmethyl)-4H-3,1-benzothiazin-2-amine
Reactant of Route 3
N-(3-pyridinylmethyl)-4H-3,1-benzothiazin-2-amine
Reactant of Route 4
N-(3-pyridinylmethyl)-4H-3,1-benzothiazin-2-amine
Reactant of Route 5
N-(3-pyridinylmethyl)-4H-3,1-benzothiazin-2-amine
Reactant of Route 6
N-(3-pyridinylmethyl)-4H-3,1-benzothiazin-2-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.